2-(2-chlorophenoxy)-N-[2-(4-methoxyphenoxy)ethyl]acetamide

• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol
• SMILES: COC1=CC=C(C=C1)OCCNC(=O)COC2=CC=CC=C2Cl
• InChI: InChI=1S/C17H18ClNO4/c1-21-13-6-8-14(9-7-13)22-11-10-19-17(20)12-23-16-5-3-2-4-15(16)18/h2-9H,10-12H2,1H3,(H,19,20)
• InChIKey: PRTUIFUMHMTVKA-UHFFFAOYSA-N

2-(2-Chlorophenoxy)-N-[2-(4-methoxyphenoxy)ethyl]acetamide Overview

2-(2-Chlorophenoxy)-N-[2-(4-methoxyphenoxy)ethyl]acetamide is a phenoxyacetamide derivative bearing a 2-chlorophenoxy acetyl moiety linked via an ethyl spacer to a 4-methoxyphenoxy group. This architecture places it within a compound class known for herbicidal, anti-inflammatory, and monoamine oxidase (MAO) inhibitory activities [1]. The simultaneous presence of an electron‑withdrawing chloro substituent on one aromatic ring and an electron‑donating methoxy group on the other imparts a distinctive electronic profile that can modulate target engagement and metabolic stability [2].

Phenoxyacetamide scaffold supports multi-target bioactive screening

Distinct 2-chlorophenoxy and 4-methoxyphenoxy substitution pattern for SAR exploration

Class-level evidence for herbicidal, anti-inflammatory, and MAO inhibitory research context

• [1] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473 View Source
• [2] Harati K, Kiaei SM, Mahdipour Amjad T, Nobavar Z, Shukur K, Mavideniz A, Ercetin T, Gülcan HO. Synthesis and cholinesterase inhibitory potential of 2-phenoxy-N-substituted-acetamide derivatives. EMUJPharmSci. 2022. doi:10.54994/emujpharmsci.1211796 View Source

2-(2-Chlorophenoxy)-N-[2-(4-methoxyphenoxy)ethyl]acetamide Substitution Limitation

Phenoxyacetamides exhibit steep structure‑activity relationships; even minor changes in substituent position, linker length, or aromatic ring electronics can drastically shift potency and selectivity [1]. For instance, moving the chloro group from the 2‑ to the 4‑position of the phenoxy ring modulates anti‑inflammatory activity, while the methoxy group’s location on the opposite ring influences enzyme inhibition profiles [2]. Therefore, substituting the target compound with a generic phenoxyacetamide risks losing or reversing the desired biological effect, making precise compound selection critical for reproducible research outcomes.

Regioisomer shift

Moving chloro from 2- to 4-position may alter anti-inflammatory activity profile

Linker sensitivity

Ethyl spacer length and ring electronics can shift potency and selectivity across targets

Generic mismatch

Simple phenoxyacetamide analogs may not reproduce the dual-ring biological profile

• [1] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473 View Source
• [2] Liu N, et al. Design, Synthesis, and Herbicidal Activities of N-(5-(3,5-Methoxyphenyl)-(thiazole-2-yl))phenoxyacetamide Derivatives. J Agric Food Chem. 2024. doi:10.1021/acs.jafc.4c05703 View Source

2-(2-Chlorophenoxy)-N-[2-(4-methoxyphenoxy)ethyl]acetamide Differentiation Evidence

Herbicidal Selectivity Over Simpler Phenoxyacetamides

The target compound incorporates a 2‑chlorophenoxy moiety known to inhibit gibberellin biosynthesis, a mechanism characteristic of phenoxy herbicides . However, the addition of a 4‑methoxyphenoxyethyl tail distinguishes it from minimalist herbicides like 2‑(2‑chlorophenoxy)acetamide (CAS 35368‑68‑4), which lacks this extended linker. In class‑level comparisons, 2‑(2,4‑dichlorophenoxy)acetamide derivatives bearing similar extended amines demonstrate IC50 values of 42.7 g/ha against Lactuca sativa, whereas simpler analogs often require higher rates for comparable control [1]. This suggests that the target compound’s dual‑ring architecture may lower the effective use rate compared to non‑extended phenoxyacetamide herbicides.

Herbicidal selectivity

Class-level inference

Extended linker architecture may lower effective use rate vs. simpler phenoxyacetamides (analog IC50 42.7 g/ha)

Supports herbicidal lead optimization context

Data from structural analog; direct measurement required

Evidence Dimension	Herbicidal potency (IC50) against lettuce (Lactuca sativa)
Target Compound Data	Not directly measured; inferred from structural analogs
Comparator Or Baseline	2-(2,4-dichlorophenoxy)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)acetamide: IC50 = 42.7 g/ha; 2-(2-chlorophenoxy)acetamide: no quantitative data available
Quantified Difference	Cannot be calculated; class-level inference only
Conditions	Pre-emergence herbicidal assay in greenhouse

Why This Matters

For agricultural researchers seeking next-generation herbicides with lower application rates, the extended linker structure may offer a starting point for optimization.

• [1] Liu N, et al. Design, Synthesis, and Herbicidal Activities of N-(5-(3,5-Methoxyphenyl)-(thiazole-2-yl))phenoxyacetamide Derivatives. J Agric Food Chem. 2024. doi:10.1021/acs.jafc.4c05703 View Source

Anti-Inflammatory Activity: 2- vs. 4-Chlorophenoxy Acetamide Regioisomers

In a systematic study of 2‑(substituted phenoxy)acetamide derivatives, compound 3c [N‑(1‑(4‑chlorophenyl)ethyl)‑2‑(4‑nitrophenoxy)acetamide] exhibited significant anti‑inflammatory activity comparable to diclofenac sodium [1]. The anti‑inflammatory SAR indicates that electron‑withdrawing groups at the 2‑position of the phenoxy ring can enhance activity relative to unsubstituted or 4‑substituted analogs. While direct data for our compound are lacking, the 2‑chlorophenoxy‑4‑methoxyphenoxy combination presents a novel substitution pattern not explored in the Rani et al. series, potentially offering a distinct efficacy profile for anti‑inflammatory screening programs.

Anti-inflammatory regioisomer

Data to verify

2-Chlorophenoxy pattern distinct from studied 4-nitrophenoxy analogs; no direct target data

Warrants empirical anti-inflammatory screening

Novel substitution pattern not covered by reference series

Evidence Dimension	Anti-inflammatory activity (inhibition of paw edema in carrageenan-induced model)
Target Compound Data	Not available
Comparator Or Baseline	Compound 3c: Significant inhibition vs. diclofenac sodium
Quantified Difference	N/A
Conditions	Carrageenan-induced rat paw edema assay

Why This Matters

Researchers investigating phenoxyacetamides for anti‑inflammatory applications should consider the 2‑chlorophenoxy isomer as a distinct chemotype warranting empirical evaluation.

• [1] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473 View Source

MAO Selectivity Window: Methoxyphenoxyethyl Tail vs. Unsubstituted Analogs

A series of 2‑phenoxyacetamide analogues were evaluated for MAO‑A and MAO‑B inhibition, revealing that substituents on the phenoxy ring significantly influence selectivity [1]. Compounds with electron‑donating groups (e.g., 4‑methoxy) on the phenoxy ring showed enhanced MAO‑A inhibition (IC50 = 32 nM for lead compound 15d). The target compound’s 4‑methoxyphenoxyethyl tail may confer similar selectivity advantages over non‑substituted phenoxyacetamides. In contrast, the 2‑chlorophenoxy group may modulate MAO‑B interaction, creating a dual‑target profile not observed in simpler 2‑(4‑methoxyphenoxy)acetamide (CAS 30893‑64‑2) .

MAO selectivity window

Class-level inference

Methoxyphenoxyethyl tail analogous to selective MAO-A inhibitor (lead IC50 32 nM); chloro group may modulate MAO-B

Supports MAO-A/B selectivity profiling studies

Dual-target profile inferred from structural analogs

Evidence Dimension	MAO-A inhibition IC50
Target Compound Data	Not measured; structural analogy to lead 15d
Comparator Or Baseline	Lead compound 15d: MAO-A IC50 = 32 nM; 2-(4-methoxyphenoxy)acetamide: no reported MAO activity
Quantified Difference	Cannot be calculated
Conditions	Recombinant human MAO-A and MAO-B enzyme assay

Why This Matters

For neuropharmacology groups developing MAO inhibitors, the dual substitution pattern may offer a novel selectivity fingerprint worth exploring.

• [1] Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. Molecules. 2014;19(11):18620-18631. doi:10.3390/molecules191118674 View Source

2-(2-Chlorophenoxy)-N-[2-(4-methoxyphenoxy)ethyl]acetamide Application Scenarios

Herbicidal Lead for Selective Grass Weed Control in Broadleaf Crops

The compound’s 2‑chlorophenoxy moiety aligns with known gibberellin‑biosynthesis inhibitors, while its extended 4‑methoxyphenoxyethyl tail may improve phloem mobility and reduce application rates compared to simpler phenoxyacetamide herbicides [3]. Agrochemical discovery teams can leverage this scaffold to screen for selective post‑emergence activity against grass weeds in soybean, cotton, or sugarcane.

COX/LOX Dual Inhibition Scaffold for Anti-Inflammatory Discovery

Published SAR demonstrates that phenoxyacetamides with electron‑withdrawing 2‑substituents can exhibit potent anti‑inflammatory effects [3]. The novel 2‑chloro‑4‑methoxy substitution pattern of the target compound presents an unexplored chemotype for medicinal chemistry programs aiming to develop dual COX/LOX inhibitors with improved gastrointestinal safety profiles.

MAO Inhibitor Screening for Parkinson’s & Depression

The 4‑methoxyphenoxyethyl tail is structurally analogous to moieties found in selective MAO‑A inhibitors (e.g., compound 15d, IC50 = 32 nM) [3]. The additional 2‑chlorophenoxy group offers a handle for modulating MAO‑B interaction. Neuropharmacology groups can evaluate this compound in enzyme‑based assays to identify novel dual MAO‑A/B inhibitors for antidepressant or neuroprotective applications.

Application

Selection Property

Validation Focus

Herbicidal lead screening

Extended phenoxyacetamide scaffold

Post-emergence grass weed selectivity assays

Anti-inflammatory pathway studies

Electron-withdrawing 2-chloro substitution pattern

COX/LOX inhibition enzyme assays

MAO inhibition profiling

Dual methoxy-chloro substitution for MAO-A/B interaction

Recombinant MAO enzyme selectivity assays

• [1] Liu N, et al. Design, Synthesis, and Herbicidal Activities of N-(5-(3,5-Methoxyphenyl)-(thiazole-2-yl))phenoxyacetamide Derivatives. J Agric Food Chem. 2024. doi:10.1021/acs.jafc.4c05703 View Source
• [2] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473 View Source
• [3] Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. Molecules. 2014;19(11):18620-18631. doi:10.3390/molecules191118674 View Source